Cas no 1152880-35-7 (1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine)

• Product Name: 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine
• CAS No: 1152880-35-7
• MF: C₁₃H₁₆FN₃
• MW: 233.284646034241
• CID: 5054854
• PubChem ID: 43188934
• Update Time: 2025-08-05

1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine Chemical and Physical Properties

Names and Identifiers

• 1-[4-(3,5-dimethyl-1H-pyrazol-1-yl)-3-fluorophenyl]ethan-1-amine
• 1-[4-(3,5-DIMETHYLPYRAZOL-1-YL)-3-FLUOROPHENYL]ETHANAMINE
• 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine

• Inchi： 1S/C13H16FN3/c1-8-6-9(2)17(16-8)13-5-4-11(10(3)15)7-12(13)14/h4-7,10H,15H2,1-3H3
• InChI Key： VEAQAAHHXLSNBA-UHFFFAOYSA-N
• SMILES： FC1C=C(C=CC=1N1C(C)=CC(C)=N1)C(C)N

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 261
• XLogP3: 2.1
• Topological Polar Surface Area: 43.8

Experimental Properties

• Density: 1.2±0.1 g/cm3
• Boiling Point: 336.7±42.0 °C at 760 mmHg
• Flash Point: 157.4±27.9 °C
• Vapor Pressure: 0.0±0.7 mmHg at 25°C

1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Additional information on 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine

Introduction to 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine (CAS No. 1152880-35-7)

The compound 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine, identified by its CAS number 1152880-35-7, represents a significant advancement in the field of medicinal chemistry. This molecule, featuring a unique structural framework, has garnered attention due to its potential applications in drug discovery and therapeutic development. The presence of a pyrazole moiety and a fluorinated phenyl group contributes to its distinct chemical properties, making it a promising candidate for further exploration.

Recent studies have highlighted the importance of heterocyclic compounds in the design of novel pharmaceuticals. The pyrazole scaffold, known for its biological activity and structural versatility, has been extensively investigated for its role in modulating various biological pathways. In particular, derivatives of 3,5-Dimethyl-1H-pyrazol-1-yl have shown promise in inhibiting enzymes and receptors associated with inflammatory and infectious diseases. The incorporation of a fluorophenyl group further enhances the compound's pharmacokinetic profile, improving its solubility and metabolic stability.

The ethylamine side chain in 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine adds another layer of complexity to its potential biological activity. This functional group is commonly found in bioactive molecules and has been shown to influence binding affinity and selectivity. The combination of these structural elements suggests that this compound may exhibit multiple modes of action, making it a valuable tool for investigating complex disease mechanisms.

Current research in medicinal chemistry increasingly relies on computational methods to predict the biological activity of novel compounds. Advanced computational techniques, such as molecular docking and quantum mechanical calculations, have been instrumental in understanding the interactions between this compound and biological targets. Preliminary simulations indicate that 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine may interact with proteins involved in metabolic pathways, offering potential therapeutic benefits.

In vitro studies have begun to unravel the pharmacological properties of this compound. Initial experiments suggest that it exhibits moderate affinity for certain enzyme targets, with potential applications in treating conditions related to these enzymes. The fluorine atom in the phenyl ring is particularly noteworthy, as fluorine substitution often enhances binding interactions due to increased lipophilicity and electronic effects. These findings align with broader trends in drug discovery, where fluorinated compounds are increasingly recognized for their therapeutic potential.

The synthesis of 1-4-(3,5-Dimethyl-1H-pyrazol-1-yl)-3-fluorophenylethan-1-amine represents a testament to the progress in synthetic organic chemistry. The development of efficient synthetic routes allows for rapid exploration of structural analogs, enabling researchers to fine-tune the compound's properties for specific applications. Modern synthetic methodologies have made it possible to introduce complex functional groups with high precision, facilitating the creation of novel bioactive molecules.

Future directions in research on this compound include exploring its potential as an intermediate in the synthesis of more complex pharmaceuticals. The modular nature of its structure allows for easy modification at multiple positions, providing a versatile platform for drug development. Additionally, investigating its interactions with other biological targets may reveal new therapeutic avenues. The growing body of evidence supporting the importance of heterocyclic compounds in medicine ensures that compounds like 1-4-(3,5-Dimethyl-1H-pyrazol-1-y)-3-fluorophenylethan-1-am ine will continue to be subjects of intense study.

The integration of interdisciplinary approaches—combining organic chemistry, computational biology, and pharmacology—has been crucial in advancing our understanding of this compound. Such collaborative efforts are essential for translating laboratory discoveries into clinical applications. As research progresses, it is anticipated that more insights will emerge regarding the full spectrum of activities exhibited by CAS No. 1152880 35 7, further solidifying its role as a key player in modern drug discovery.